Cas no 1784321-56-7 (2-Bromo-4-isobutylphenol)

• Product Name: 2-Bromo-4-isobutylphenol
• CAS No: 1784321-56-7
• MF: C₁₀H₁₃BrO
• MW: 229.11
• CID: 5076221
• Update Time: 2025-06-08

2-Bromo-4-isobutylphenol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-isobutylphenol

• Inchi： 1S/C10H13BrO/c1-7(2)5-8-3-4-10(12)9(11)6-8/h3-4,6-7,12H,5H2,1-2H3
• InChI Key： GKTDOOAXYAVDML-UHFFFAOYSA-N
• SMILES： C1C(Br)=C(O)C=CC=1CC(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-Bromo-4-isobutylphenol

2-Bromo-4-Isobutylphenol (CAS No. 1784321-56-7): A Comprehensive Overview

2-Bromo-4-isobutylphenol (CAS No. 1784321-56-7) is a brominated phenolic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This comprehensive overview aims to provide a detailed insight into the structure, synthesis, properties, and potential applications of 2-Bromo-4-isobutylphenol.

Chemical Structure and Synthesis: The molecular formula of 2-Bromo-4-isobutylphenol is C₁₀H₁₃BrO, with a molecular weight of approximately 225.11 g/mol. The compound features a phenolic ring substituted with a bromine atom at the 2-position and an isobutyl group at the 4-position. The synthesis of 2-Bromo-4-isobutylphenol can be achieved through various methods, including bromination of 4-isobutylphenol or substitution reactions involving phenol derivatives. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes, such as the use of microwave-assisted synthesis and catalytic systems that minimize by-products and waste.

Physical and Chemical Properties: 2-Bromo-4-isobutylphenol is a white to off-white solid at room temperature with a melting point ranging from 75°C to 80°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. The compound exhibits strong UV absorption due to the presence of the phenolic hydroxyl group and the bromine substituent. Additionally, 2-Bromo-4-isobutylphenol has been found to possess antioxidant properties, which are attributed to its ability to scavenge free radicals.

Spectroscopic Analysis: The spectroscopic characterization of 2-Bromo-4-isobutylphenol has been extensively studied using techniques such as infrared (IR) spectroscopy, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). IR spectroscopy reveals characteristic peaks at around 3300 cm^-1 (O-H stretch), 1600 cm^-1 (C=C stretch), and 700 cm^-1 (C-Br stretch). NMR spectroscopy provides detailed information about the molecular structure, with key signals observed at δ 7.0 ppm (aromatic protons), δ 3.5 ppm (isobutyl methylene protons), and δ 1.0 ppm (isobutyl methyl protons). Mass spectrometry confirms the molecular ion peak at m/z 225, corresponding to the molecular weight of 2-Bromo-4-isobutylphenol.

Potential Applications: The unique properties of 2-Bromo-4-isobutylphenol make it a valuable compound in several areas of research and industry. In pharmaceuticals, it has shown promise as an intermediate in the synthesis of bioactive molecules with potential therapeutic applications. For instance, recent studies have explored its use in developing anti-inflammatory drugs due to its ability to inhibit cyclooxygenase enzymes. In materials science, 2-Bromo-4-isobutylphenol has been investigated for its potential as a flame retardant additive in polymers due to its bromine content and phenolic structure.

Toxicity and Safety: While 2-Bromo-4-isobutylphenol is not classified as a hazardous substance under current regulations, it is important to handle it with care due to its reactivity and potential health effects. Toxicological studies have shown that exposure to high concentrations may cause irritation to the skin and eyes. Therefore, appropriate personal protective equipment (PPE) should be used when handling this compound in laboratory settings.

Clinical Trials and Research: Ongoing research on 2-Bromo-4-isobutylphenol-based compounds is focused on their biological activities and potential therapeutic applications. Clinical trials are being conducted to evaluate their efficacy in treating various conditions, including inflammatory diseases and certain types of cancer. Preliminary results from these trials have been promising, suggesting that these compounds may offer new treatment options with fewer side effects compared to existing drugs.

Sustainability and Environmental Impact: The environmental impact of < strong >2-Bromo-4-isobutylphenol< / strong > is an important consideration for its commercial use. Efforts are being made to develop more sustainable synthetic methods that reduce energy consumption and minimize waste generation. Additionally, studies are underway to assess the biodegradability of this compound in natural environments and its potential impact on aquatic ecosystems.

FUTURE DIRECTIONS: The future prospects for 2-Bromo-4-isobutylphenol< / strong > are promising across multiple domains. Continued research into its chemical properties and biological activities will likely uncover new applications in pharmaceuticals, materials science, and other industries. Advances in synthetic chemistry will play a crucial role in making this compound more accessible for large-scale production while maintaining environmental sustainability.